Cas no 1797715-75-3 (N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide)

• Product Name: N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide
• CAS No: 1797715-75-3
• MF: C₂₂H₂₁F₃N₄O₂
• MW: 430.422955274582
• CID: 5372251
• Update Time: 2025-10-05

N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4,5,6,7-Tetrahydro-3-(2-pyridinyl)-1H-indazol-1-yl]ethyl]-4-(trifluoromethoxy)benzamide
• N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C22H21F3N4O2/c23-22(24,25)31-16-10-8-15(9-11-16)21(30)27-13-14-29-19-7-2-1-5-17(19)20(28-29)18-6-3-4-12-26-18/h3-4,6,8-12H,1-2,5,7,13-14H2,(H,27,30)
• InChI Key： UYVHCRONJAZCNP-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(CCCC2)C(C2=NC=CC=C2)=N1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.1±55.0 °C(Predicted)
• pka: 13.56±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide

Recent Advances in the Study of N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide (CAS: 1797715-75-3)

The compound N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide (CAS: 1797715-75-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a pyridinyl-tetrahydroindazole core and a trifluoromethoxybenzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of neurodegenerative diseases and cancer.

One of the key areas of investigation has been the compound's interaction with specific molecular targets. Preliminary data suggest that it exhibits high affinity for certain kinase enzymes, which play critical roles in cell signaling pathways. This binding affinity is believed to underlie its observed effects in modulating cellular processes such as proliferation, apoptosis, and inflammation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to characterize these interactions at the atomic level, providing valuable insights into the compound's structure-activity relationship (SAR).

In addition to its mechanistic studies, recent preclinical trials have evaluated the compound's pharmacokinetic profile. Findings indicate that it possesses favorable bioavailability and metabolic stability, making it a viable candidate for further development. Notably, its ability to cross the blood-brain barrier has been a focal point, given its potential applications in treating neurodegenerative disorders like Alzheimer's and Parkinson's diseases. Animal models have demonstrated significant reductions in pathological markers associated with these conditions, suggesting neuroprotective effects.

Another promising avenue of research involves the compound's antitumor activity. In vitro and in vivo studies have shown that it can inhibit the growth of various cancer cell lines, particularly those resistant to conventional therapies. The compound's dual action—targeting both proliferative and survival pathways—has been highlighted as a potential strategy to overcome drug resistance. Ongoing studies are exploring its synergistic effects when combined with existing chemotherapeutic agents, with preliminary results indicating enhanced efficacy and reduced toxicity.

Despite these encouraging findings, challenges remain in the development of this compound. Issues such as optimal dosing regimens, potential off-target effects, and long-term safety profiles require further investigation. Researchers are also exploring synthetic analogs to improve potency and selectivity while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, N-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}-4-(trifluoromethoxy)benzamide (CAS: 1797715-75-3) represents a compelling area of research with significant therapeutic potential. Its multifaceted mechanisms of action, combined with favorable pharmacokinetic properties, position it as a promising candidate for addressing unmet medical needs in neurodegeneration and oncology. Continued research and development efforts will be crucial to fully realize its clinical benefits.